Cas no 1993362-66-5 ((3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide)

• Product Name: (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide
• CAS No: 1993362-66-5
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6385439
• PubChem ID: 165521383
• Update Time: 2025-05-28

(3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide
• 1993362-66-5
• EN300-1284271

• Inchi： 1S/C7H11N3O2S/c1-12-7-3-5(13-10-7)4(8)2-6(9)11/h3-4H,2,8H2,1H3,(H2,9,11)/t4-/m1/s1
• InChI Key： ZXDONDPTUQTPQB-SCSAIBSYSA-N
• SMILES： S1C(=CC(=N1)OC)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 120Ų

Additional information on (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide

Exploring the Potential of (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide (CAS No. 1993362-66-5) in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, the compound (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide (CAS No. 1993362-66-5) has garnered significant attention for its unique structural properties and potential applications. This chiral amino acid derivative, featuring a methoxy-substituted thiazole ring, is increasingly studied for its role in drug discovery and development. Researchers are particularly interested in its ability to modulate biological pathways, making it a promising candidate for targeting specific enzymes or receptors.

The growing demand for small molecule therapeutics has placed compounds like (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide at the forefront of innovation. Its CAS No. 1993362-66-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and biopharmaceutical synthesis. Recent studies highlight its potential in addressing challenges such as drug resistance and selective targeting, which are critical in the development of next-generation therapeutics.

One of the key advantages of this compound lies in its stereochemical purity. The (3R)-configuration ensures high specificity in interactions with biological targets, a feature highly sought after in asymmetric synthesis and enzyme inhibition. Moreover, the presence of the methoxy-thiazole moiety enhances its stability and bioavailability, addressing common limitations in drug design. These attributes make it a valuable building block for peptide mimetics and protease inhibitors.

From an industrial perspective, the scalability of synthesizing CAS No. 1993362-66-5 is a topic of keen interest. Optimizing its production involves advanced techniques such as chiral resolution and catalytic asymmetric synthesis, which are frequently discussed in process chemistry forums. The compound’s compatibility with green chemistry principles further aligns with the global shift toward sustainable pharmaceutical manufacturing.

In conclusion, (3R)-3-amino-3-(3-methoxy-1,2-thiazol-5-yl)propanamide represents a compelling case study in the intersection of structural biology and therapeutic innovation. Its CAS No. 1993362-66-5 continues to be a focal point for researchers aiming to unlock new possibilities in drug development. As the scientific community explores its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.